Cas no 114222-98-9 (4-(2-pyrazinyl)-1-Piperazinebutanamine)

• Product Name: 4-(2-pyrazinyl)-1-Piperazinebutanamine
• CAS No: 114222-98-9
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 1099674
• PubChem ID: 14086527
• Update Time: 2025-04-20

4-(2-pyrazinyl)-1-Piperazinebutanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyrazinyl)-1-Piperazinebutanamine
• 4-(4-pyrazin-2-ylpiperazin-1-yl)butan-1-amine
• AKOS005862930
• 4-[4-(Pyrazin-2-yl)piperazin-1-yl]butan-1-amine
• 1-(4-Aminobutyl)-4-(2-pyrazinyl)piperazine
• DTXSID00555626
• HKMSGDHYCSNJPB-UHFFFAOYSA-N
• 1-Piperazinebutanamine, 4-(2-pyrazinyl)-
• 114222-98-9
• SCHEMBL9601272

• Inchi： 1S/C12H21N5/c13-3-1-2-6-16-7-9-17(10-8-16)12-11-14-4-5-15-12/h4-5,11H,1-3,6-10,13H2
• InChI Key： HKMSGDHYCSNJPB-UHFFFAOYSA-N
• SMILES： N1(CCCCN)CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.3Ų